3,3-bis(Hydroxymethyl)-2,3-dihydro-4H-thiochromen-4-one 3-(trifluoromethyl)benzaldehyde acetal

• IUPAC Name: 2-[3-(trifluoromethyl)phenyl]spiro[1,3-dioxane-5,3'-2H-thiochromene]-4'-one
• InChI: InChI=1S/C19H15F3O3S/c20-19(21,22)13-5-3-4-12(8-13)17-24-9-18(10-25-17)11-26-15-7-2-1-6-14(15)16(18)23/h1-8,17H,9-11H2
• InChI Key: RKUTZMOUEHOTGF-UHFFFAOYSA-N
• Canonical SMILES: C1C2(COC(O1)C3=CC(=CC=C3)C(F)(F)F)CSC4=CC=CC=C4C2=O
• Molecular Formula: C19H15F3O3S
• Molecular Weight: 380.4 g/mol

Description

3,3-bis(Hydroxymethyl)-2,3-dihydro-4H-thiochromen-4-one 3-(trifluoromethyl)benzaldehyde acetal is a useful research compound. Its molecular formula is C19H15F3O3S and its molecular weight is 380.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Analysis

The synthesis of cyclic acetals, such as the treatment of aldehydes with diols in the presence of acid, highlights the equilibrium reaction that yields acetals. An example includes the reaction of pentaerythritol with benzaldehyde in aqueous acid to produce monoacetals. This process is noteworthy for its use in undergraduate organic laboratories for teaching the synthesis and characterization of products through methods like melting point, solubility, and proton nuclear magnetic resonance (NMR) (Collard, Jones, & Kriegel, 2001).

Conversion of Platform Chemicals

The condensation of glycerol with benzaldehyde, facilitated by acidic ionic liquids, exemplifies the transformation of platform chemicals from renewable resources into cyclic acetals. This process achieves high yields under optimized conditions, showcasing the potential for sustainable green biomass chemistry (Wang, Shen, Sun, Xu, & Sun, 2014).

Novel Syntheses and Reactions

Research into the synthesis of conformationally-restricted 1,3-dioxanes and the efficient synthesis of new benzo-fused macrocyclic and heteromacrocyclic bis(Schiff bases) demonstrates the chemical versatility and application of acetals in creating complex molecular structures with potential applications in material science and medicinal chemistry (Asare-Nkansah & Wünsch, 2016); (Ahmed, Mekky, & Sanad, 2021).